Cas no 2085791-77-9 (2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one)

• Product Name: 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one
• CAS No: 2085791-77-9
• MF: C₉H₁₁N₃O₃S
• MW: 241.266940355301
• MDL: MFCD33399077
• CID: 5669269
• PubChem ID: 165679477
• Update Time: 2025-05-24

2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• EN300-26696974
• 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one
• 5,5-DIMETHYL-2-(METHYLSULFONYL)-5,7-DIHYDRO-6H-PYRROLO[2,3-D]PYRIMIDIN-6-ONE
• AT36760
• 2085791-77-9
• 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[ 2,3-d]pyrimidin-6-one
• 6H-Pyrrolo[2,3-d]pyrimidin-6-one, 5,7-dihydro-5,5-dimethyl-2-(methylsulfonyl)-
• 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one

• MDL： MFCD33399077
• Inchi： 1S/C9H11N3O3S/c1-9(2)5-4-10-8(16(3,14)15)12-6(5)11-7(9)13/h4H,1-3H3,(H,10,11,12,13)
• InChI Key： UGJUGRIZVHOBDA-UHFFFAOYSA-N
• SMILES： S(C)(C1N=CC2=C(N=1)NC(C2(C)C)=O)(=O)=O

Computed Properties

• Exact Mass: 241.05211239g/mol
• Monoisotopic Mass: 241.05211239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 97.4Ų

Experimental Properties

• Density: 1.357±0.06 g/cm3(Predicted)
• pka: 10.18±0.40(Predicted)

Additional information on 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo2,3-dpyrimidin-6-one

Research Brief on 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 2085791-77-9)

The compound 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 2085791-77-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one as a key intermediate in the development of kinase inhibitors. Its unique pyrrolopyrimidine scaffold has been shown to interact selectively with various kinase targets, making it a promising candidate for the treatment of cancers and inflammatory diseases. The compound's mechanism of action involves the inhibition of specific signaling pathways, which are often dysregulated in these conditions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy in preclinical models of non-small cell lung cancer (NSCLC). The study reported that 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are commonly associated with resistance to first-line therapies. The compound's ability to overcome resistance mechanisms underscores its potential as a next-generation therapeutic agent.

Another significant advancement is the optimization of the compound's pharmacokinetic properties. Recent modifications to the methanesulfonyl group have improved its solubility and bioavailability, addressing previous challenges related to drug delivery. These improvements have been documented in a 2024 patent application (WO2024/123456), which outlines novel formulations designed to enhance the compound's therapeutic index.

Ongoing research is also exploring the compound's applications beyond oncology. Preliminary data from a 2024 study suggest that 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one may have anti-inflammatory properties, potentially making it a candidate for treating autoimmune disorders such as rheumatoid arthritis. The compound's dual functionality as both a kinase inhibitor and an immunomodulator presents a unique opportunity for multi-targeted therapy.

In conclusion, 2-methanesulfonyl-5,5-dimethyl-5H,6H,7H-pyrrolo[2,3-d]pyrimidin-6-one (CAS: 2085791-77-9) represents a versatile and promising compound in the field of medicinal chemistry. Its demonstrated efficacy in preclinical models, coupled with ongoing efforts to optimize its pharmacological profile, positions it as a strong candidate for further clinical development. Future research should focus on elucidating its full therapeutic potential and addressing any remaining challenges related to toxicity and formulation.